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Compound of Interest

Compound Name: ONO-RS-347

Cat. No.: B1677332

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and pharmacological profile of ONO-RS-347, a potent antagonist of cysteinyl leukotriene
receptors CysLT1. This document is intended for researchers and professionals in the fields of
pharmacology, medicinal chemistry, and drug development who are interested in the
therapeutic potential of leukotriene pathway modulators.

Chemical Structure and Properties

ONO-RS-347 is a synthetic molecule designed to selectively inhibit the action of cysteinyl
leukotrienes (LTC4, LTD4, and LTE4) at the CysLT1 receptor.[1] Its chemical and physical
properties are summarized in the table below.

Property Value Source

4-(4-phenylbutoxy)-N-[3-(2H-
IUPAC Name tetrazol-5-yl)-2,3-dihydro-1,4- PubChem CID 128237

benzodioxin-5-yllbenzamide

Molecular Formula C26H25N504 PubChem CID 128237
Molecular Weight 471.5 g/mol PubChem CID 128237
CAS Number 103176-67-6 PubChem CID 128237
Synonyms 3O4N70-RS 347, ONO 1078-RS- PubChem CID 128237
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Pharmacological Profile

ONO-RS-347 is a selective and potent competitive antagonist of the CysLT1 receptor. Cysteinyl
leukotrienes are inflammatory mediators that play a crucial role in the pathophysiology of
asthma and other allergic and inflammatory conditions. By blocking the CysLT1 receptor, ONO-
RS-347 inhibits the downstream signaling pathways that lead to bronchoconstriction, mucus
secretion, and eosinophil recruitment.[1]

Mechanism of Action

The binding of cysteinyl leukotrienes (LTD4) to the CysLT1 receptor, a G-protein coupled
receptor (GPCR), activates a signaling cascade that results in smooth muscle contraction and
inflammatory responses. ONO-RS-347 competitively binds to the CysLT1 receptor, thereby
preventing the binding of endogenous leukotrienes and inhibiting their biological effects.
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ONO-RS-347 blocks LTD4 binding to the CysLT1 receptor.

In Vitro and In Vivo Activity

Studies have demonstrated the efficacy of ONO-RS-347 in various experimental models.
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Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific
findings. Below are generalized methodologies for assays commonly used to characterize
CysLT1 receptor antagonists like ONO-RS-347.

Guinea Pig Tracheal Ring Contraction Assay

This in vitro assay assesses the ability of a compound to inhibit agonist-induced smooth muscle
contraction.

Methodology:

o Tissue Preparation: Male Hartley guinea pigs are euthanized, and the tracheas are excised
and placed in Krebs-Henseleit solution. The trachea is cleaned of connective tissue and cut
into rings.

» Mounting: Tracheal rings are suspended in organ baths containing Krebs-Henseleit solution,
maintained at 37°C, and aerated with 95% O2 and 5% CO2. The rings are connected to
isometric force transducers.

o Equilibration: The tissues are allowed to equilibrate under a resting tension of 1 g for at least
1 hour, with washes every 15-20 minutes.

o Experiment: A cumulative concentration-response curve to LTD4 is generated. To assess the
antagonist activity of ONO-RS-347, the tissues are pre-incubated with the compound for a
set period before the addition of LTDA4.
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o Data Analysis: The contractile responses are recorded, and the potency of the antagonist is
often expressed as a pA2 value, which is the negative logarithm of the molar concentration
of an antagonist that produces a 2-fold shift to the right in the agonist concentration-

response curve.
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Workflow for the guinea pig tracheal ring contraction assay.
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Conclusion

ONO-RS-347 is a valuable research tool for investigating the role of the cysteinyl leukotriene
pathway in various physiological and pathological processes. Its potent and selective
antagonism of the CysLT1 receptor makes it a suitable candidate for studies aimed at
understanding the therapeutic potential of targeting this pathway in inflammatory diseases such
as asthma. Further research is warranted to fully elucidate its clinical utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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